Propanoic acid, 2,2-dimethyl-3-oxo-3-[(2,2,3,3,3-pentafluoropropyl)amino]-

• IUPAC Name: 2,2-dimethyl-3-oxo-3-(2,2,3,3,3-pentafluoropropylamino)propanoic acid
• InChI: InChI=1S/C8H10F5NO3/c1-6(2,5(16)17)4(15)14-3-7(9,10)8(11,12)13/h3H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key: ABUVVVBSIOAQES-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NCC(C(F)(F)F)(F)F)C(=O)O
• Molecular Formula: C8H10F5NO3
• Molecular Weight: 263.16 g/mol

Description

“Propanoic acid, 2,2-dimethyl-3-oxo-3-[(2,2,3,3,3-pentafluoropropyl)amino]-” is a chemical compound with the molecular formula C10H19NO3. It is also known by the synonym SCHEMBL1561602. The compound has a molecular weight of 201.26 g/mol.

Molecular Structure Analysis

The IUPAC name for this compound is 2,2-dimethyl-3-oxo-3-[(2,2,3,3,3-pentafluoropropyl)amino]propanoic acid. The InChI representation of the molecule is InChI=1S/C10H19NO3/c1-4-5-6-7-11-8(12)10(2,3)9(13)14/h4-7H2,1-3H3,(H,11,12)(H,13,14). The Canonical SMILES representation is CCCCCNC(=O)C©©C(=O)O.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 201.26 g/mol. It has a Hydrogen Bond Donor Count of 2 and a Hydrogen Bond Acceptor Count of 3. It has a Rotatable Bond Count of 6. The Exact Mass and Monoisotopic Mass of the compound is 201.13649347 g/mol. The Topological Polar Surface Area is 66.4 Ų. The Heavy Atom Count is 14. The compound has a Formal Charge of 0.

Scientific Research Applications

DNA Damage and Carcinogenicity

Research on similar compounds, such as 5-Aminolevulinic acid (ALA), has shown that these can induce DNA damage through the production of reactive oxygen species, potentially leading to carcinogenesis, such as hepatocellular carcinoma in patients with acute intermittent porphyria (AIP) (Onuki et al., 2002).

Neurotransmitter Trafficking

Studies on ionotropic glutamate receptors, including similar structural compounds, have elucidated their roles in neurotransmitter trafficking from the endoplasmic reticulum to synapses, providing insights into the molecular mechanisms of neurotransmission and related diseases (Horak et al., 2014).

Food Flavor Chemistry

Investigations into branched aldehydes, akin to the structure of the given compound, have highlighted their significance in food flavor, revealing the metabolic pathways involved in their formation and degradation within food products (Smit et al., 2009).

Environmental and Biological Impact

Research on related per- and polyfluoroalkyl substances (PFAS) has addressed their environmental persistence, bioaccumulation, and toxic properties, underscoring the need for monitoring and understanding their impacts on human health and ecosystems (Munoz et al., 2019).